Cas no 890007-02-0 (3',5'-dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid)

• Product name: 3',5'-dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
• CAS No: 890007-02-0
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• MDL: MFCD03030175
• CID: 3057466
• PubChem ID: 664981

3',5'-dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dimethyl-1'-phenyl-1H,1'H-[3,4']bipyrazolyl-5-carboxylic acid
• 3',5'-dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylicacid
• HMS2156L15
• STK803187
• HMS3313G22
• BBL012374
• AKOS000271386
• SMR000045967
• Z57683739
• CHEMBL1367812
• QKB00702
• 3',5'-dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
• EN300-236331
• F3250-0574
• 3',5'-dimethyl-1'-phenyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid
• 890007-02-0
• 3',5'-Dimethyl-1'-phenyl-1'h,2h-[3,4'-bipyrazole]-5-carboxylic acid
• VS-03311
• 3-(3,5-dimethyl-1-phenylpyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
• CS-0282492
• MLS000040728

• MDL： MFCD03030175
• Inchi： InChI=1S/C15H14N4O2/c1-9-14(12-8-13(15(20)21)17-16-12)10(2)19(18-9)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,16,17)(H,20,21)
• InChI Key： OPVDRIOAZSEKCF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 282.11167570Da
• Monoisotopic Mass: 282.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų
• XLogP3: 2.5

Additional information on 3',5'-dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid

Comprehensive Overview of 3',5'-Dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid (CAS No. 890007-02-0)

3',5'-Dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid (CAS No. 890007-02-0) is a specialized organic compound belonging to the bipyrazole family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthetic pathways, biological activity, and derivative formation, making it a subject of interest in both academic and industrial settings.

The molecular structure of 3',5'-dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid features a bipyrazole core with methyl and phenyl substituents, which contribute to its stability and reactivity. This structural motif is often leveraged in the design of heterocyclic compounds, a class of molecules widely used in drug discovery. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the carboxylic acid group further enhances its versatility, allowing for easy functionalization.

In the context of current trends, the demand for highly functionalized heterocycles like 3',5'-dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid has surged, driven by advancements in medicinal chemistry and green synthesis. Researchers are particularly interested in its role in sustainable chemistry, where it serves as a key intermediate in eco-friendly synthetic routes. Additionally, its potential applications in cancer research and neurodegenerative disease studies have sparked discussions in scientific forums, aligning with the growing public interest in precision medicine and targeted therapies.

From a technical perspective, the synthesis of CAS No. 890007-02-0 involves multi-step reactions, often starting from readily available precursors like hydrazines and 1,3-diketones. Optimizing these processes to improve yield and purity remains a focal point for chemists, especially in light of the increasing emphasis on cost-effective production and scalability. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further applications.

The commercial availability of 3',5'-dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid has also made it a popular choice for custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and pharmaceutical intermediates frequently list this compound in their catalogs, catering to the needs of researchers working on drug development and molecular design. Its compatibility with various cross-coupling reactions and catalytic systems further broadens its utility.

Looking ahead, the future of 3',5'-dimethyl-1'-phenyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid appears promising, with ongoing investigations into its structure-activity relationships (SAR) and mechanistic studies. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the next generation of bioactive molecules and advanced materials. For those seeking in-depth information, resources such as peer-reviewed journals, patent databases, and chemical supplier platforms offer valuable insights into its properties and applications.